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Compound of Interest

Compound Name: GIV3727

Cat. No.: B1663558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GIV3727 is a small molecule antagonist of the human bitter taste receptor, hTAS2R31.[1][2][3]

It is a valuable tool for studying the mechanisms of bitter taste perception and for developing

strategies to mask bitterness in food products and pharmaceuticals. This document provides a

detailed protocol for the preparation of a GIV3727 stock solution for in vitro and in vivo

research applications.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for GIV3727 are summarized in

the table below.
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Parameter Value Source

Molecular Weight 198.30 g/mol MedchemExpress

Recommended Solvent Methanol MedchemExpress

CAS Number 957136-80-0 MedchemExpress

Appearance White to off-white solid
Inferred from typical small

molecules

Storage of Solid -20°C for long-term storage General laboratory practice

Storage of Stock Solution -20°C for up to 3 months General laboratory practice

Experimental Protocols
Materials

GIV3727 solid powder

Anhydrous Methanol (ACS grade or higher)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Fume hood

Safety Precautions
Warning: A specific Safety Data Sheet (SDS) for GIV3727 is not readily available. Therefore, it

is crucial to handle this compound with care, following standard laboratory procedures for new

chemical entities.

GIV3727: Handle with care. Avoid inhalation of dust and direct contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
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and gloves.

Methanol: Methanol is a flammable liquid and is toxic if inhaled, ingested, or absorbed

through the skin. All handling of methanol and the preparation of the GIV3727 stock solution

should be performed in a certified chemical fume hood. Ensure proper ventilation.

Preparation of a 50 mM GIV3727 Stock Solution in
Methanol
This protocol describes the preparation of 1 mL of a 50 mM GIV3727 stock solution. Adjust

volumes as needed for your specific experimental requirements.

Calculate the required mass of GIV3727:

To prepare a 50 mM (0.050 mol/L) solution, the required mass can be calculated using the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 198.30 g/mol = 9.915 mg

Weighing GIV3727:

In a chemical fume hood, carefully weigh out approximately 9.92 mg of GIV3727 powder

onto a calibrated analytical balance using a clean weigh boat.

Transfer the weighed powder into a sterile 1.5 mL microcentrifuge tube or an amber glass

vial.

Dissolving GIV3727:

Add 1 mL of anhydrous methanol to the tube containing the GIV3727 powder.

Cap the tube securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes until the GIV3727 is completely dissolved.
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Visually inspect the solution to ensure there are no visible particles. If necessary, sonicate

for a few minutes to aid dissolution.

Storage:

Label the tube clearly with the compound name, concentration (50 mM), solvent

(Methanol), and date of preparation.

Store the stock solution at -20°C. For long-term storage, it is recommended to aliquot the

stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Visualizations
GIV3727 Stock Solution Preparation Workflow
The following diagram illustrates the step-by-step workflow for preparing the GIV3727 stock

solution.
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Calculate Mass of GIV3727
(for 50 mM in 1 mL)

Weigh ~9.92 mg of GIV3727

Transfer to Microcentrifuge Tube

Add 1 mL of Methanol

Vortex to Dissolve

Store at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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